Cas no 1187446-60-1 (ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• CAS No: 1187446-60-1
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 5390097
• PubChem ID: 74536670
• Update Time: 2025-06-11

ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1187446-60-1
• ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H21N3O4S/c1-4-21-14(18)11-8-15-16-13(11)22(19,20)17-12-7-9(2)5-6-10(12)3/h5-7,11,13,15-17H,4,8H2,1-3H3
• InChI Key： SLLNJVYABMMPQF-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OCC)CNN1)(NC1C=C(C)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

Introduction to ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1187446-60-1)

Ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1187446-60-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of this compound make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with an ethyl ester group at the 4-position and a sulfamoyl moiety linked to a 2,5-dimethylphenyl group at the 5-position. This combination of functional groups imparts specific pharmacological properties that have been the focus of recent research studies.

In terms of its synthesis, ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate can be prepared through a multi-step process involving the reaction of 2,5-dimethylbenzenesulfonyl chloride with 1H-pyrazole-4-carboxylic acid ethyl ester. The synthesis typically involves the formation of an intermediate sulfamoyl chloride, which is then reacted with the pyrazole derivative to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

Recent studies have explored the biological activities of ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate has also been investigated for its antitumor activity. Preclinical studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, including the PI3K/AKT and MAPK pathways. These results highlight its potential as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate has also been evaluated in animal models. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and tumors. Additionally, the compound has demonstrated low toxicity in preclinical safety assessments, suggesting that it may be suitable for further clinical development.

In conclusion, ethyl 5-[(2,5-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1187446-60-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical uses.